Cas no 1261895-36-6 (3-Methyl-3'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-4-ol)

• Product Name: 3-Methyl-3'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-4-ol
• CAS No: 1261895-36-6
• MF: C₁₇H₁₉NO₃S
• MW: 317.402663469315
• MDL: MFCD18313510
• CID: 2761870
• PubChem ID: 53219203
• Update Time: 2025-11-07

3-Methyl-3'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-4-ol Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-3'-(pyrrolidine-1-sulfonyl)[1,1'-biphenyl]-4-ol
• 3-Methyl-3'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-4-ol
• 1261895-36-6
• DJA25916
• 2-Methyl-4-[3-(pyrrolidinylsulfonyl)phenyl]phenol, 95%
• 2-METHYL-4-[3-(PYRROLIDINYLSULFONYL)PHENYL]PHENOL
• MFCD18313510
• DTXSID80684064

• MDL： MFCD18313510
• Inchi： 1S/C17H19NO3S/c1-13-11-15(7-8-17(13)19)14-5-4-6-16(12-14)22(20,21)18-9-2-3-10-18/h4-8,11-12,19H,2-3,9-10H2,1H3
• InChI Key： ZIMYYYLBSFLCKM-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C2C=CC(=C(C)C=2)O)C=1)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 317.109
• Monoisotopic Mass: 317.109
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66A^2
• XLogP3: 3.2

Additional information on 3-Methyl-3'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-4-ol

Introduction to 3-Methyl-3'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-4-ol (CAS No. 1261895-36-6) and Its Emerging Applications in Chemical Biology

The compound 3-Methyl-3'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-4-ol, identified by its CAS number 1261895-36-6, represents a fascinating molecule with significant potential in the field of chemical biology. This compound, featuring a biphenyl core substituted with a methyl group at the 3-position and a pyrrolidin-1-ylsulfonyl moiety at the 3'-position, has garnered attention due to its unique structural features and promising biological activities. The biphenyl scaffold is well-known for its role in pharmaceuticals, offering rigidity and electronic tunability, while the pyrrolidin-1-ylsulfonyl group introduces a hydrogen bond donor capability, enhancing interactions with biological targets.

In recent years, the development of small molecules with tailored scaffolds has been instrumental in advancing therapeutic strategies. The 3-Methyl-3'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-4-ol structure exemplifies how careful molecular design can yield compounds with desirable pharmacokinetic and pharmacodynamic properties. The presence of both hydrophobic and polar functional groups allows for optimal solubility and membrane permeability, critical factors for drug efficacy. Furthermore, the compound’s ability to engage in multiple binding modes with biological targets suggests its versatility in modulating cellular processes.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The biphenyl core is a common motif in approved drugs, such as those targeting G protein-coupled receptors (GPCRs) and kinases. By modifying this core with functional groups like the pyrrolidin-1-ylsulfonyl moiety, researchers can fine-tune the compound’s interactions with specific protein targets. For instance, studies have shown that sulfonyl-containing compounds often exhibit inhibitory effects on enzymes involved in metabolic pathways, making them attractive candidates for treating diseases such as diabetes and cancer.

Recent advancements in computational chemistry have enabled the rapid screening of large libraries of compounds for biological activity. Virtual screening techniques have been employed to identify derivatives of 3-Methyl-3'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-4-ol that may enhance binding affinity or selectivity for particular targets. These computational approaches have accelerated the discovery process, allowing researchers to prioritize experimental validation of the most promising candidates.

The pyrrolidin-1-ylsulfonyl group in this compound is particularly noteworthy for its role as a bioisostere of carboxylic acids or amides. This feature has been exploited in designing molecules that mimic natural substrates or inhibitors with improved potency and selectivity. For example, sulfonylureas, a class of drugs used to treat type 2 diabetes, rely on the hydrogen bonding capabilities of sulfonyl groups to interact with their target enzymes. Similarly, 3-Methyl-3'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-4-ol may serve as a lead compound for developing novel therapeutics that modulate enzyme activity or receptor binding.

In vitro studies have begun to explore the biological profile of 3-Methyl-3'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-4-ol, revealing intriguing activities that warrant further investigation. Initial assays have suggested potential effects on pathways relevant to inflammation and neurodegeneration. The biphenyl core’s ability to adopt multiple conformations may contribute to its broad spectrum of activity by allowing interactions with various binding pockets on biological targets. Additionally, the methyl group at the 3-position could influence metabolic stability and bioavailability, factors critical for drug development.

The synthesis of 3-Methyl-3'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-4-ol presents an interesting challenge due to its complex architecture. Advanced synthetic methodologies have been employed to construct the biphenyl scaffold efficiently while introducing the pyrrolidin-1-ylsulfonyl group with high precision. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming carbon-carbon bonds within this framework. Furthermore, protecting group strategies have been employed to ensure regioselective functionalization at key positions.

The growing interest in 3-Methyl-3'-(pyrrolidin-1-y lsulfonyl)-[1,1'-biphenyl]-4-o l underscores its significance as a chemical biology toolkit molecule. Researchers are exploring its potential as an intermediate for more complex derivatives or as a starting point for structure-based drug design campaigns. The compound’s unique combination of structural features makes it an attractive candidate for developing novel therapeutics targeting diseases with unmet medical needs.

As our understanding of biological systems continues to evolve, so too does our ability to design molecules that interact selectively with disease-causing targets. The development of 3-Methyl -3'-(py rrol idin - 1 - ylsul fon y l )-[ 11 ' - bi p hen y l ] - 4 - o l exemplifies how interdisciplinary approaches—combining organic chemistry, computational modeling, and pharmacology—can yield innovative solutions to complex biomedical challenges. Future studies will likely focus on optimizing synthetic routes to improve scalability while exploring new derivatives that enhance biological activity and therapeutic potential.